Cas no 1062246-01-8 (2-Chloro-9-cyclopentyl-7,7-difluoro-8,9-dihydro-5h-pyrimido4,5-b1,4diazepin-6(7H)-one)

• Product Name: 2-Chloro-9-cyclopentyl-7,7-difluoro-8,9-dihydro-5h-pyrimido4,5-b1,4diazepin-6(7H)-one
• CAS No: 1062246-01-8
• MF: C₁₂H₁₃ClF₂N₄O
• MW: 302.707628011703
• MDL: MFCD25542099
• CID: 4559926
• Update Time: 2025-11-06

2-Chloro-9-cyclopentyl-7,7-difluoro-8,9-dihydro-5h-pyrimido4,5-b1,4diazepin-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-9-CYCLOPENTYL-7,7-DIFLUORO-8,9-DIHYDRO-5H-PYRIMIDO[4,5-B][1,4]DIAZEPIN-6(7H)-ONE
• 2-chloro-9-cyclopentyl-7,7-difluoro-5,8-dihydropyrimido[4,5-b][1,4]diazepin-6-one
• 2-chloro-9-cyclopentyl-7,7-difluoro-5,7,8,9-tetrahydro-pyrimido[4,5-b][1,4]diazepin-6-one
• 2-Chloro-9-cyclopentyl-7,7-difluoro-8,9-dihydro-5H-pyrimido[5,4-b][1,4]diazepin-6(7H)-one
• 2-Chloro-9-cyclopentyl-7,7-difluoro-8,9-dihydro-5h-pyrimido4,5-b1,4diazepin-6(7H)-one

• MDL： MFCD25542099
• Inchi： 1S/C12H13ClF2N4O/c13-11-16-5-8-9(18-11)19(7-3-1-2-4-7)6-12(14,15)10(20)17-8/h5,7H,1-4,6H2,(H,17,20)
• InChI Key： QUCPBKFOMWSJFG-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(N=1)N(CC(C(N2)=O)(F)F)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 392
• XLogP3: 2.5
• Topological Polar Surface Area: 58.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrimidodiazepines Pyrimidodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrimidodiazepines

Additional information on 2-Chloro-9-cyclopentyl-7,7-difluoro-8,9-dihydro-5h-pyrimido4,5-b1,4diazepin-6(7H)-one

Comprehensive Analysis of 2-Chloro-9-cyclopentyl-7,7-difluoro-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one (CAS No. 1062246-01-8)

The compound 2-Chloro-9-cyclopentyl-7,7-difluoro-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one (CAS No. 1062246-01-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimido[4,5-b][1,4]diazepin core, positions it as a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways. Researchers are increasingly exploring its potential applications in kinase inhibition and cancer therapeutics, aligning with the growing demand for novel small-molecule inhibitors.

One of the most intriguing aspects of 2-Chloro-9-cyclopentyl-7,7-difluoro-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one is its fluorine substitution pattern, which enhances metabolic stability and bioavailability—a critical factor in modern drug design. The presence of difluoro and chloro groups contributes to its electrophilic properties, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its role in structure-activity relationship (SAR) optimization, a hot topic in AI-driven drug discovery platforms like AlphaFold and Schrödinger.

From a synthetic perspective, the cyclopentyl moiety in this compound offers steric control, which is essential for achieving selective binding in biological targets. This aligns with current trends in fragment-based drug design (FBDD), where researchers prioritize modular scaffolds to accelerate lead optimization. The compound’s diazepinone ring system also mirrors structural motifs found in FDA-approved drugs, such as benzodiazepine derivatives, sparking interest in repurposing strategies for neurological disorders.

In the context of green chemistry, the synthesis of CAS No. 1062246-01-8 has been optimized to minimize hazardous byproducts, addressing the pharmaceutical industry’s push toward sustainable practices. Computational tools like molecular docking and quantum mechanics/molecular mechanics (QM/MM) simulations are frequently employed to predict its interactions with biological targets, reducing reliance on empirical screening—a trend dominating high-throughput screening (HTS) discussions.

Market analysts note rising demand for custom synthesis of this compound, driven by its potential in precision medicine and orphan drug development. Its patent landscape reveals competitive filings from biotech firms, underscoring its commercial viability. Furthermore, its compatibility with click chemistry protocols makes it a valuable asset in bioconjugation applications, a field gaining traction in diagnostic imaging and targeted therapies.

As the scientific community continues to explore 2-Chloro-9-cyclopentyl-7,7-difluoro-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one, its role in addressing drug resistance and undruggable targets remains a focal point. Collaborative efforts between academia and industry aim to unlock its full potential, leveraging advancements in cryo-EM and machine learning for accelerated development cycles. This compound exemplifies the convergence of traditional medicinal chemistry with cutting-edge technologies, shaping the future of next-generation therapeutics.